(3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene
Overview
Description
(3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene, also known as THM, is a natural product found in various plants. It has been studied extensively for its potential therapeutic properties and has shown promising results in scientific research.
Mechanism of Action
(3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene exerts its effects through various mechanisms, including the regulation of gene expression, modulation of signaling pathways, and inhibition of enzymes. It has been shown to activate the Nrf2 pathway, which plays a crucial role in antioxidant defense and cellular protection.
Biochemical and Physiological Effects
(3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene has been shown to have various biochemical and physiological effects, including the inhibition of inflammatory cytokines, promotion of antioxidant enzymes, and induction of apoptosis in cancer cells. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
(3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene has several advantages for lab experiments, including its natural origin, low toxicity, and easy availability. However, its limited solubility and stability can pose challenges for its use in certain experiments.
Future Directions
Future research on (3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene could focus on its potential use in treating other neurodegenerative diseases, such as Huntington's disease and multiple sclerosis. It could also explore its potential use in combination with other drugs or therapies for cancer treatment. Additionally, further research could investigate the optimal dosage and delivery methods for (3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene to maximize its therapeutic effects.
Conclusion
(3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene, or (3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene, is a natural product with promising therapeutic properties. Its anti-inflammatory, antioxidant, and anticancer effects have been studied extensively, and it has shown potential for use in treating neurodegenerative diseases such as Alzheimer's disease. While (3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene has several advantages for lab experiments, its limited solubility and stability can pose challenges. Further research on (3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene could explore its potential use in treating other diseases and optimizing its dosage and delivery methods.
Synthesis Methods
(3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene can be synthesized through various methods, including chemical synthesis, biosynthesis, and extraction from natural sources. Chemical synthesis involves the use of chemical reactions to create (3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene, while biosynthesis involves the use of enzymes to produce (3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene. Extraction from natural sources involves the isolation of (3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene from plants that naturally produce it, such as Lycium barbarum.
Scientific Research Applications
(3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene has been studied for its potential therapeutic properties, including its anti-inflammatory, antioxidant, and anticancer effects. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
(1R,2R)-1-(3-hydroxybut-1-enyl)-2,6,6-trimethylcyclohexane-1,2,4-triol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24O4/c1-9(14)5-6-13(17)11(2,3)7-10(15)8-12(13,4)16/h5-6,9-10,14-17H,7-8H2,1-4H3/t9?,10?,12-,13-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTCKPFXFWVNGLG-IOCWDNCASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C=CC1(C(CC(CC1(C)O)O)(C)C)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C=C[C@@]1([C@](CC(CC1(C)C)O)(C)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3S,5R,6R,7E,9R)-3,5,6,9-Tetrahydroxymegastigman-7-ene | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
